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For Researchers, Scientists, and Drug Development Professionals

Introduction

Butane-2-sulfonyl chloride, also known as sec-butylsulfonyl chloride, is a reactive
organosulfur compound with the chemical formula CaHoClO2S. As a member of the sulfonyl
chloride class of compounds, it serves as a crucial intermediate in organic synthesis,
particularly in the formation of sulfonamides and sulfonate esters. The sulfonamide functional
group is a cornerstone in medicinal chemistry, appearing in a wide array of therapeutic agents,
including antibacterial drugs, diuretics, and anticonvulsants. This technical guide provides an
in-depth overview of the chemical and physical properties of butane-2-sulfonyl chloride,
detailed experimental protocols, and its relevance in synthetic and medicinal chemistry.

Chemical and Physical Properties

Butane-2-sulfonyl chloride is a colorless to pale yellow liquid. A summary of its key physical
and chemical properties is presented in the table below for easy reference.
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Property Value Reference
Molecular Formula C4HoCIO2S [1]
Molecular Weight 156.63 g/mol [2]

CAS Number 4375-72-8 [1][3]
Appearance Colorless to pale yellow liquid

Boiling Point Not available

Density Not available

Solubilit Reacts with water and other
olubility _
protic solvents

Reactivit Highly reactive towards
eactivi
Y nucleophiles

Spectral Data

While specific, experimentally obtained spectra for butane-2-sulfonyl chloride are not readily
available in the public domain, data for the isomeric butane-1-sulfonyl chloride can be used for
comparative purposes.

For Butane-1-sulfonyl chloride:

e 1H NMR: The proton NMR spectrum shows four distinct multiplets corresponding to the butyl
chain. The multiplet at approximately 3.68 ppm is significantly deshielded due to the strong
electron-withdrawing effect of the sulfonyl chloride group.[4]

e 13C NMR: The carbon-13 NMR spectrum would show four signals for the four distinct carbon
environments in the butyl chain.

¢ IR Spectroscopy: Sulfonyl chlorides exhibit strong characteristic absorption bands in the
infrared spectrum. For butane-1-sulfonyl chloride, these appear in the regions of 1410-1370
cm~1 and 1204-1166 cm~*. The alkane C-H stretching bands are observed around 3000-
2800 cm~1.[4]
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e Mass Spectrometry: The mass spectrum of butane-1-sulfonyl chloride shows a characteristic
ion at m/z 57, corresponding to the butyl fragment. Another weak but significant ion appears
at m/z 99, which is characteristic of the sulfonyl chloride group, with an A+2 peak at m/z 101
due to the 3’Cl isotope.[4]

Experimental Protocols
Synthesis of Butane-2-Sulfonyl Chloride

A common method for the synthesis of alkyl sulfonyl chlorides is the oxidative chlorination of
the corresponding thiol. The following is a general procedure adapted from literature for the
preparation of sec-butylsulfonyl chloride from 2-butanethiol.

Materials:

o 2-Butanethiol (sec-butyl mercaptan)

e Chlorine gas

e Concentrated Hydrochloric Acid

o Water

e Ice

e Separatory funnel

o Reaction flask with gas inlet and outlet
o Stirring apparatus

Procedure:

» In a well-ventilated fume hood, charge a reaction flask with a mixture of concentrated
hydrochloric acid and water.

o Cool the flask in an ice bath to a temperature between 10-35 °C.

» While stirring vigorously, slowly bubble chlorine gas into the acidic solution.
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e Concurrently, add 2-butanethiol dropwise to the reaction mixture. Maintain a constant stream
of chlorine gas throughout the addition of the thiol. The reaction is exothermic and the
temperature should be carefully controlled.

» After the addition is complete, continue stirring and bubbling chlorine gas for a short period
to ensure complete reaction.

o Discontinue the chlorine flow and allow the reaction mixture to settle. Two layers will form.

o Carefully separate the lower organic layer, which is the crude butane-2-sulfonyl chloride,
using a separatory funnel.

e The crude product can be used directly for some applications or purified further.

Purification of Butane-2-Sulfonyl Chloride

A general method for the purification of crude liquid organosulfonyl chlorides involves washing
with aqueous solutions followed by distillation.

Materials:

Crude butane-2-sulfonyl chloride

Saturated sodium bicarbonate solution

Water

Anhydrous magnesium sulfate or sodium sulfate

Distillation apparatus
Procedure:

e Wash the crude butane-2-sulfonyl chloride in a separatory funnel with cold, saturated
sodium bicarbonate solution to neutralize any remaining acid. Caution: This will evolve
carbon dioxide gas; vent the funnel frequently.

e Wash the organic layer with cold water.
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o Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.
« Filter to remove the drying agent.

 Purify the product by vacuum distillation. The boiling point will be dependent on the pressure.

Chemical Reactivity and Applications in Drug
Development

The reactivity of butane-2-sulfonyl chloride is dominated by the electrophilic nature of the
sulfur atom, making it susceptible to nucleophilic attack. This reactivity is the foundation of its
utility in organic synthesis.

Reaction with Amines to Form Sulfonamides

Butane-2-sulfonyl chloride readily reacts with primary and secondary amines to form the
corresponding N-substituted butan-2-sulfonamides. This is a cornerstone reaction in medicinal
chemistry for the synthesis of a vast number of biologically active compounds.[5]

General Experimental Workflow for Sulfonamide Synthesis:
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Caption: General workflow for the synthesis of sulfonamides from butane-2-sulfonyl chloride.

The sulfonamide moiety is a key pharmacophore in a multitude of drugs due to its ability to
mimic a carboxylic acid group and act as a hydrogen bond donor and acceptor. While specific
examples of drugs derived directly from butane-2-sulfonyl chloride are not prominently
featured in publicly available literature, the general class of alkylsulfonamides is of significant
interest in drug discovery. The sec-butyl group can provide a degree of lipophilicity and steric
bulk that can be tuned to optimize binding to biological targets.

Reaction with Alcohols to Form Sulfonate Esters

Butane-2-sulfonyl chloride reacts with alcohols in the presence of a base to form sulfonate
esters. These esters are excellent leaving groups in nucleophilic substitution and elimination
reactions, making them valuable intermediates in multi-step syntheses.

Logical Relationship of Sulfonate Ester Formation and Subsequent Reaction:

Alcohol (R-OH) Butane-2-sulfonyl chloride

Reaction with B2SC and Base

Butane-2-sulfonate Ester

(Excellent Leaving Group) el = (M)

Nucleophilic Substitution

Substitution Product (R-Nu)
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Caption: Conversion of an alcohol to a good leaving group using butane-2-sulfonyl chloride.

Conclusion
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Butane-2-sulfonyl chloride is a valuable and reactive chemical intermediate. Its primary utility
lies in the straightforward synthesis of sulfonamides and sulfonate esters, which are critical
functionalities in the fields of medicinal chemistry and organic synthesis. While specific, high-
profile applications in drug development are not widely documented, its role as a building block
for introducing the sec-butylsulfonyl group provides a tool for chemists to modulate the
physicochemical and biological properties of molecules. The experimental protocols and
chemical properties outlined in this guide are intended to support researchers and scientists in
the effective and safe use of this versatile reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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